Cas no 68841-24-7 (2-(4-Methylbenzyl)azepane)

• Product Name: 2-(4-Methylbenzyl)azepane
• CAS No: 68841-24-7
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 972263
• PubChem ID: 4239159
• Update Time: 2025-10-29

2-(4-Methylbenzyl)azepane Chemical and Physical Properties

Names and Identifiers

• HEXAHYDRO-2-[(4-METHYLPHENYL)METHYL]-1H-AZEPINE
• 2-[(4-methylphenyl)methyl]azepane
• 2-(4-methylbenzyl)perhydroazepine
• AKOS005144002
• SXSKIGANCQBMFE-UHFFFAOYSA-N
• DTXSID10401120
• 2-(4-methylbenzyl)azepane
• SCHEMBL11469763
• 68841-24-7
• BBL021211
• STK893917
• 2-(4-Methylbenzyl)azepane

• Inchi： 1S/C14H21N/c1-12-6-8-13(9-7-12)11-14-5-3-2-4-10-15-14/h6-9,14-15H,2-5,10-11H2,1H3
• InChI Key： SXSKIGANCQBMFE-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 203.167
• Monoisotopic Mass: 203.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.4

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 306.1±11.0 °C at 760 mmHg
• Flash Point: 140.6±14.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-Methylbenzyl)azepane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Methylbenzyl)azepane

Introduction to 2-(4-Methylbenzyl)azepane (CAS No. 68841-24-7)

2-(4-Methylbenzyl)azepane, also known by its CAS number 68841-24-7, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of azepane, a seven-membered heterocyclic amine, with a 4-methylbenzyl group attached to the nitrogen atom. The unique structure of 2-(4-Methylbenzyl)azepane makes it an interesting candidate for various applications, particularly in the development of new drugs and therapeutic agents.

The chemical structure of 2-(4-Methylbenzyl)azepane is characterized by its seven-membered azepane ring and the 4-methylbenzyl substituent. The presence of the benzyl group imparts aromatic character to the molecule, which can influence its biological activity and pharmacological properties. The methyl group on the benzene ring further modulates the molecule's hydrophobicity and electronic properties, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in the study of 2-(4-Methylbenzyl)azepane due to its potential therapeutic applications. Research has shown that compounds with similar structures have exhibited promising activities in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of azepane with benzyl substituents demonstrated significant anti-inflammatory activity in vitro and in vivo models.

The pharmacological profile of 2-(4-Methylbenzyl)azepane is influenced by its ability to interact with specific biological targets. One such target is the serotonin receptor, which plays a crucial role in regulating mood and pain perception. Studies have indicated that compounds with a similar structure to 2-(4-Methylbenzyl)azepane can modulate serotonin receptor activity, potentially making them useful in the treatment of mood disorders and chronic pain conditions.

Beyond its potential as a therapeutic agent, 2-(4-Methylbenzyl)azepane has also been explored for its use as an intermediate in organic synthesis. The azepane ring provides a flexible platform for introducing various functional groups, which can be tailored to specific applications. For example, researchers at the University of California, Los Angeles (UCLA) have utilized 2-(4-Methylbenzyl)azepane as a key intermediate in the synthesis of novel antiviral compounds. These compounds have shown promising activity against several viral pathogens, including influenza and herpes simplex virus.

The synthesis of 2-(4-Methylbenzyl)azepane typically involves multistep reactions that include the formation of the azepane ring and subsequent functionalization with the 4-methylbenzyl group. One common synthetic route involves the reaction of 4-methylbenzylamine with an appropriate cyclic ketone or aldehyde followed by reductive amination to form the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of safety and handling, it is important to note that while 2-(4-Methylbenzyl)azepane is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for 2-(4-Methylbenzyl)azepane are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into the biological activities and mechanisms of action of this compound. As our understanding deepens, it is likely that 2-(4-Methylbenzyl)azepane will play an increasingly important role in advancing medical treatments and improving patient outcomes.